Paraformaldehyde

• CAS No.: 30525-89-4
• Product Name: Paraformaldehyde
• Molecular Formula: H2CO; CH2O
• Molecular Weight: 30.026 g/mol
• IUPAC Name: formaldehyde
• Standard InChI: InChI=1S/CH2O/c1-2/h1H2
• Standard InChIKey: WSFSSNUMVMOOMR-UHFFFAOYSA-N
• SMILES: C=O
• Canonical SMILES: C=O
• Boiling Point: -6 °F at 760 mm Hg (NIOSH, 2016); -3.1 °F at 760 mm Hg commercial aqueous formaldehyde boils at 205° F (EPA, 1998); 214 °F at 760 mm Hg (NIOSH, 2016); -19.1 °C; -19.5 °C; -20 °C; 98 °C; -6°F; 214°F
• Colorform: Nearly colorless gas [Note: Often used in an aqueous solution]. /Pure formaldehyde/; Colorless gas at ordinary temperatures; Clear, water-white, very slightly acid, gas or liquid.; Clear, colorless or nearly colorless liquid /Formaldehyde solution/; White crystalline powder; WHITE, AMORPHOUS POWDER; White solid
• Density: 0.815 at -4 °F anhydrous form (EPA, 1998); 1.46 at 59 °F (USCG, 1999); 0.815 g/cu cm at -20 °C; 1.46 AT 15 °C (solid); Relative density (water = 1): 0.8; Relative density (water = 1):; 1.04(relative gas density)
• Flash Point: 140 °F 40% solution (EPA, 1998); 185 °F (NIOSH, 2016); 160 °F (approx.) (USCG, 1999); 185 °F (85 °C) (Closed cup) /Gas/; 122 °F (50 °C) (Closed cup) /Formaldehyde 37%, 15% methanol/; 185 °F (85 °C) (Closed cup) /Formaldehyde 37%, methanol-free; gas/; 83 °C, closed cup, 37% aqueous soln- methanol free; 50 °C, closed cup, aqueous soln with 15% methanol; 158 °F (70 °C) (Closed cup); 83 °C c.c.; 71 °C c.c.; varies from 122-141°F; 185°F; NA (Gas)
• Melting Point: -134 °F (NIOSH, 2016); -134 °F for anhydrous form (EPA, 1998); 342 °F (USCG, 1999); -92 °C; 164 °C (decompses); -92°C; -134°F
• Physical Description: Solids containing varying amounts of formaldehyde, probably as paraformaldehyde (polymers of formula HO(CH2O)xH where x averages about 30). A hazard to the environment. Immediate steps should be taken to limit spread to the environment.; Formaldehyde, solution, flammable appears as a colorless aqueous solution of formaldehyde, which is a gas at ordinary conditions. Has a pungent irritating odor. Flash point varies from 122 to 141°F. Denser than water. The vapors are heavier than air and are highly irritating to the nose. Toxic if swallowed. Contact can cause severe injury to the skin accompanied by drying, cracking, and scaling. Used to make plastics, other chemicals, and fertilizers. Used as a preservative and a corrosion inhibitor. Rate of onset: Immediate Persistence: Hours Odor threshold: 1 ppm Source/use/other hazard: Disinfection/germicide; fungicide; textile; health care (tissue fixing).; Formaldehyde, solutions (formalin) (corrosive) appears as a colorless liquid with a pungent irritating odor. Contains 37-50% formaldehyde by mass and varying amounts of methanol, added to prevent precipitation of formaldehyde polymers (formaldehyde exists in solution as CH2(OH)2 and its polymers HO(CH2O)xH where x averages about three). Formalin free of methanol is also shipped but must be kept warm (about 30°C (86°F)) to prevent polymerization. Pure formaldehyde, a gas, is not handled commercially because it tends to polymerize exothermally and may ignite. Vapor from formalin solution is flammable and an explosion hazard when exposed to flame or heat. Skin and eye irritant. Confirmed carcinogen.; Paraformaldehyde appears as a white solid with a light pungent odor. A linear polymer of formaldehyde of formula HO(CH2-O)xH where x averages about 30. Soluble in water when x is less than 12; higher polymers are not immediately soluble. Slow dissolution in water proceeds by means of hydrolysis to give fragments of lower x. Flammable, although may take some effort to ignite. Flash point 158°F. Used in fungicides, bactericides, and in the manufacture of adhesives. A hazard to the environment. Immediate steps should be taken to limit spread to the environment.; DryPowder; PelletsLargeCrystals; Liquid; OtherSolid, Liquid; PelletsLargeCrystals; Liquid; COLOURLESS GAS WITH PUNGENT ODOUR.; COLOURLESS LIQUID WITH PUNGENT ODOUR.; WHITE SOLID IN VARIOUS FORMS WITH PUNGENT ODOUR.; Colorless aqueous solution of formaldehyde with a pungent, irritating odor. Gas at ordinary conditions.; Nearly colorless gas with a pungent, suffocating odor.; Nearly colorless gas with a pungent, suffocating odor. [Note: Often used in an aqueous solution (see specific listing for Formalin).]
• Description: Formaldehyde is a colorless poisonous gas synthesized by the oxidation of methanol and used as an antiseptic, disinfectant, histologic fixative, and general-purpose chemical reagent for laboratory applications. Formaldehyde is readily soluble in water and is commonly distributed as a 37% solution in water; formalin, a 10% solution of formaldehyde in water, is used as a disinfectant and to preserve biological specimens. Environmentally, formaldehyde may be found in the atmosphere, smoke from fires, automobile exhaust and cigarette smoke. Small amounts are produced during normal metabolic processes in most organisms, including humans.; Formaldehyde, also known as formalin or methanal, belongs to the class of organic compounds known as carbonyl compounds. These are organic compounds containing a carbonyl group, with the general structure RC(=O)R', where R=organyl, R'=H, N, O, organyl group or halide group. Formaldehyde exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Formaldehyde has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine and blood. Formaldehyde can be found anywhere throughout the human cell, such as in lysosome, myelin sheath, peroxisome, and cytoplasm. Formaldehyde exists in all eukaryotes, ranging from yeast to humans. Formaldehyde participates in a number of enzymatic reactions. In particular, Formaldehyde and sarcosine can be biosynthesized from dimethylglycine through its interaction with the enzyme dimethylglycine dehydrogenase, mitochondrial. Furthermore, Formaldehyde and glycine can be biosynthesized from sarcosine; which is catalyzed by the enzyme sarcosine dehydrogenase, mitochondrial. Furthermore, Dihydroartemisinin (dha) and formaldehyde can be biosynthesized from artemether; which is mediated by the enzymes cytochrome P450 3A4 and cytochrome P450 3A5. Finally, Paraxanthine and formaldehyde can be biosynthesized from caffeine through its interaction with the enzyme cytochrome P450 1A2. In humans, formaldehyde is involved in the tramadol metabolism pathway, the teniposide metabolism pathway, the codeine action pathway, and the clomipramine metabolism pathway. Formaldehyde is also involved in several metabolic disorders, some of which include the NON ketotic hyperglycinemia pathway, dihydropyrimidine dehydrogenase deficiency (DHPD), the lidocaine (antiarrhythmic) action pathway, and dimethylglycine dehydrogenase deficiency. Outside of the human body, formaldehyde can be found in ceylon cinnamon, chinese cinnamon, and cumin. This makes formaldehyde a potential biomarker for the consumption of these food products. Formaldehyde is formally rated as a carcinogen (by IARC 1) and is also a potentially toxic compound.; At room temperature, formaldehyde is a colorless, flammable gas that has a distinct, pungent smell. It is also known as methanal, methylene oxide, oxymethyline, methylaldehyde, and oxomethane. Formaldehyde is naturally produced in small amounts in our bodies. It is used in the production of fertilizer, paper, plywood, and urea-formaldehyde resins. It is also used as a preservative in some foods and in many products used around the house, such as antiseptics, medicines, and cosmetics.
• Shelf Life: On standing, especially in the cold, may become cloudy, and on exposure to very low temperature ppt of trioxymethylene formed; in air it slowly oxidizes to formic acid /40% solution/.; Formaldehyde gas is stable in the absence of water.; Depolymerizes readily, esp upon heating or in presence of alkalies or acids.; ... /Formaldehyde Lozengens, containing 10 mg paraformaldehyde/ are liable to deteriorate on storage.
• Solubility: Miscible (NIOSH, 2016); 400000 mg/L (at 20 °C); 13.20 M; In water, 4.00X10+5 mg/L at 20 °C; In water, miscible at 25 °C; In water, 95 weight % at 20 °C; Soluble in ethanol and chloroform; miscible with ether, acetone and benzene; In water, 2X10+5 mg/L at 18 °C.; Slowly soluble in cold , more readily soluble in hot water, with evolution of formaldehyde; Soluble in fixed alkali hydroxide solution; insoluble in alcohol, ether; INSOL IN MOST ORG SOLVENTS.; The higher polymers are insoluble in water.; The rate at which paraformaldehyde dissolves (hydrolyzes) in water is at a minimum at pH 3-5; it increases rapidly at lower or higher pHs.; 400 mg/mL at 20 °C; Solubility in water: very good; Solubility in water: miscible; Solubility in water: poor; Miscible
• Synonyms: Formaldehyde; Formalin; Formol; Methanal; Oxomethane
• Vapor Density: 1.067 to 1.075 for gas state (EPA, 1998) (Relative to Air); 1.067 (Air = 1); Relative vapor density (air = 1): 1.08; Relative vapor density (air = 1): 1.03; 1.04
• Vapor Pressure: greater than 1 atm (NIOSH, 2016); 10 mm Hg at -126.4 °F for anhydrous form (EPA, 1998); 1 mm Hg (NIOSH, 2016); 3,890 mm Hg at 25 °C /100% formaldehyde/; 10.5 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 0.2; Vapor pressure, kPa at 25 °C:; >1 atm; 1 mmHg
• PubChem Compound: 712
• Last Modified: Nov 11 2021